Cas no 1251352-17-6 (1-(3-Fluorophenyl)pentan-1-amine)

• Product Name: 1-(3-Fluorophenyl)pentan-1-amine
• CAS No: 1251352-17-6
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD16821873
• CID: 5207025
• PubChem ID: 18439485
• Update Time: 2025-10-21

1-(3-Fluorophenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)pentan-1-amine
• Benzenemethanamine, α-butyl-3-fluoro-
• 1-(3-Fluorophenyl)pentan-1-amine

• MDL： MFCD16821873
• Inchi： 1S/C11H16FN/c1-2-3-7-11(13)9-5-4-6-10(12)8-9/h4-6,8,11H,2-3,7,13H2,1H3
• InChI Key： OXFNDJHCDJMSLH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Additional information on 1-(3-Fluorophenyl)pentan-1-amine

Comprehensive Overview of 1-(3-Fluorophenyl)pentan-1-amine (CAS No. 1251352-17-6): Properties, Applications, and Research Insights

1-(3-Fluorophenyl)pentan-1-amine (CAS No. 1251352-17-6) is a fluorinated organic compound with a growing presence in pharmaceutical and chemical research. This amine derivative features a pentyl chain linked to a 3-fluorophenyl group, making it a versatile intermediate for drug discovery and material science. Its unique molecular structure has attracted attention in the development of central nervous system (CNS) therapeutics, owing to the fluorine atom's ability to modulate bioavailability and binding affinity.

Recent studies highlight the role of fluorinated compounds like 1-(3-Fluorophenyl)pentan-1-amine in addressing neurodegenerative diseases, a hot topic in 2024. Researchers are exploring its potential as a precursor for dopamine receptor modulators, aligning with the surge in searches for "new Parkinson's disease treatments" and "fluorine in drug design." The compound's lipophilicity and metabolic stability—enhanced by the 3-fluorophenyl moiety—make it a candidate for optimizing blood-brain barrier penetration, a frequent query in AI-driven drug development forums.

From a synthetic chemistry perspective, CAS No. 1251352-17-6 is synthesized via reductive amination of 3-fluorobenzaldehyde with pentylamine, followed by purification. Its spectral data (NMR, MS) and physicochemical properties (melting point: ~45–48°C; logP: ~2.8) are critical for quality control, as noted in patents and peer-reviewed journals. These details cater to professionals searching for "fluorophenylamine synthesis protocols" or "amine characterization techniques."

Beyond pharmaceuticals, 1-(3-Fluorophenyl)pentan-1-amine is investigated in agrochemicals for its potential as a pesticide intermediate, coinciding with trends in "sustainable crop protection chemicals." Its fluorine-based bioactivity may contribute to lower application doses, reducing environmental impact—a priority in EU Green Deal discussions. However, applications remain non-clinical, adhering to global regulatory frameworks.

In material science, the compound's aromatic fluorine group enables π-stacking interactions, relevant to organic electronics and liquid crystal research. This aligns with rising Google Scholar queries on "fluorophenyl materials for OLEDs." Industrial suppliers often list it under high-purity fine chemicals, with HPLC purity ≥98%, meeting demands from labs focusing on structure-activity relationship (SAR) studies.

Safety data for CAS 1251352-17-6 emphasizes standard organic compound handling (gloves, ventilation), reflecting OSHA guidelines. While not classified as hazardous, its amine functionality warrants pH-neutral storage (20°C, inert atmosphere) to prevent degradation—a detail frequently overlooked in synthesis forums but critical for reproducibility.

The future trajectory of 1-(3-Fluorophenyl)pentan-1-amine research intersects with AI-assisted molecular design. Platforms like AlphaFold now integrate fluorine effects on protein-ligand interactions, answering searches for "computational fluorination impact analysis." As the FDA fast-tracks fluorinated drugs (e.g., Januvia analogs), this compound's scaffold versatility positions it as a key player in next-gen small-molecule therapeutics.